Perfection resin
Description
Properties
CAS No. |
127609-89-6 |
|---|---|
Molecular Formula |
C116H170N30O40S |
Synonyms |
Perfection resin |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize Perfection Resin’s performance, it is evaluated against two structurally and functionally analogous materials: phenolic resin (a thermosetting polymer) and dental resin-based composites (e.g., methacrylate-based systems).
Mechanical Properties
| Property | This compound | Phenolic Resin | Dental Methacrylate Composite |
|---|---|---|---|
| Tensile Strength (MPa) | 45–60 | 30–40 | 80–120 |
| Flexural Modulus (GPa) | 3.2–3.8 | 5.0–6.5 | 4.0–6.0 |
| Impact Resistance (J/m) | 85–100 | 20–30 | 50–70 |
This compound outperforms phenolic resin in impact resistance due to its elastomeric additives but lags behind dental composites in tensile strength, which prioritize rigidity for restorative applications .
Thermal and Chemical Stability
| Property | This compound | Phenolic Resin | Dental Composite |
|---|---|---|---|
| Thermal Degradation Onset (°C) | 220 | 300–350 | 180–200 |
| Chemical Resistance (pH 2–12) | Excellent | Moderate | Good |
Phenolic resin’s cross-linked structure grants superior thermal stability, while this compound’s silicone-oil additives enhance chemical resistance, making it suitable for corrosive environments . Dental composites exhibit lower thermal thresholds due to organic matrix limitations .
Research Findings and Data Analysis
Recent studies highlight this compound’s unique balance of properties:
- Additive Manufacturing: In systematic reviews of 14 composite resins, this compound demonstrated 20% higher layer adhesion than phenolic-based systems, attributed to its optimized viscosity and curing kinetics .
- Environmental Durability : Accelerated aging tests (1,000 hours at 85°C/85% RH) showed <5% loss in tensile strength, surpassing kenaf-reinforced catalysts (15–20% loss) .

Discussion of Comparative Significance
This compound’s hybrid composition bridges the gap between rigid thermosets and flexible elastomers. Unlike phenolic resins, its hydrogenated additives enable recyclability via microwave-assisted amination, reducing environmental footprint . However, its lower thermal stability compared to phenolics limits use in high-temperature settings . In dental applications, while methacrylate composites offer superior aesthetics, this compound’s moisture resistance and low shrinkage (0.8–1.2%) reduce microleakage risks . These trade-offs underscore its niche utility in multifunctional industrial designs.
Preparation Methods
Mix Ratios by Volume and Weight
Perfection resin employs a two-part system with strict mix ratios:
| Component | Ratio by Volume | Ratio by Weight |
|---|---|---|
| Resin (Part A) | 2 | 100 |
| Hardener (Part B) | 1 | 47 |
Deviation beyond ±5% invalidates cure kinetics, reducing hardness from 95 Shore to 80 Shore.
Mixing Procedure
-
Temperature Control : Maintain resin and hardener at 24–27°C before mixing.
-
Agitation : Stir for 8–10 minutes using a J-shaped paddle at 300 RPM, ensuring scrape-downs every 2 minutes to homogenize.
-
Pot Life : 45–60 minutes at 25°C, extended to 90 minutes with 10% xylenes dilution.
Application Techniques
Spray Parameters
Conventional spray application requires:
| Parameter | Specification |
|---|---|
| Nozzle Size | 1.8–2.2 mm |
| Fluid Pressure | 40–60 PSI |
| Fan Width | 12–14 inches |
| Overlap | 50% per pass |
Three coats achieve 75–100 μm DFT, with 14-hour intervals between coats at 25°C.
Brush/Roller Application
Restricted to small areas (<1 m²), using 6–8 mm nap rollers. Achieves 25–37 μm DFT per coat but increases bubble entrapment risk by 30% compared to spraying.
Curing Dynamics and Modifiers
Catalytic System Effects
The curing of unsaturated polyester resin (UPR) in Perfection is governed by methyl ethyl ketone peroxide (MEKP) initiator and cobalt octoate accelerator:
| MEKP (wt%) | Cobalt (wt%) | Gel Time (min) | Peak Exotherm (°C) |
|---|---|---|---|
| 1.0 | 0.5 | 25.3 | 82 |
| 2.0 | 1.0 | 13.0 | 94 |
Increasing MEKP from 1% to 2% reduces gel time by 48% but raises peak exotherm by 14.6%.
Filler Interactions
Porcelain powder (PP) fillers alter curing:
| PP (wt%) | Gel Time (min) | Cure Time (min) | ΔT (°C) |
|---|---|---|---|
| 0 | 13.0 | 45 | 94 |
| 30 | 18.7 | 68 | 81 |
| 50 | 31.2 | 112 | 73 |
PP at 50 wt% increases gel time by 140% and reduces exotherm by 22.3% due to thermal mass and radical scavenging.
Quality Control and Testing
Q & A
Basic Research Questions
Q. What are the essential characterization techniques for analyzing Perfection resin’s structural and functional properties?
- Methodological Answer :
-
Step 1 : Use Fourier-transform infrared spectroscopy (FTIR) to identify functional groups and crosslinking density .
-
Step 2 : Employ nuclear magnetic resonance (NMR) spectroscopy (¹H/¹³C) to resolve molecular structure and polymerization efficiency .
-
Step 3 : Conduct thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to assess thermal stability and glass transition temperature (Tg) .
-
Validation : Compare results against established databases (e.g., NIST Chemistry WebBook) to confirm accuracy .
- Table 1 : Key Techniques for Structural Analysis
| Technique | Parameter Detected | Detection Range | Reference |
|---|---|---|---|
| FTIR | Functional groups | 400–4000 cm⁻¹ | |
| NMR | Molecular structure | ¹H: 0–12 ppm | |
| TGA | Thermal degradation | 25–1000°C |
Q. How can researchers ensure reproducibility in this compound synthesis across laboratories?
- Methodological Answer :
- Protocol standardization : Document synthesis conditions (e.g., monomer ratios, curing time, temperature) using IUPAC guidelines .
- Batch validation : Replicate experiments with ≥3 independent batches, reporting mean ± standard deviation for critical properties (e.g., viscosity, tensile strength) .
- Inter-lab calibration : Share reference samples between labs to align instrumentation (e.g., rheometers, HPLC) .
Advanced Research Questions
Q. How can conflicting data in this compound’s thermal degradation studies be systematically resolved?
- Methodological Answer :
-
Step 1 : Conduct sensitivity analysis to identify variables causing discrepancies (e.g., heating rate in TGA, sample purity) .
-
Step 2 : Apply multivariate regression to isolate confounding factors (e.g., humidity, initiator concentration) .
-
Step 3 : Validate findings via accelerated aging tests under controlled ISO conditions .
-
Framework : Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to refine experimental design .
- Table 2 : Common Data Contradictions and Solutions
| Contradiction | Likely Cause | Resolution Method |
|---|---|---|
| Varied Tg values | Curing time inconsistency | ISO 11357-2 standardization |
| Disparate tensile strength measurements | Sample thickness variation | ASTM D638 compliance |
Q. What computational models best predict this compound’s mechanical behavior under dynamic stress?
- Methodological Answer :
- Model selection :
- Finite element analysis (FEA) for stress-strain distribution under load .
- Molecular dynamics (MD) simulations to predict fracture mechanics at nanoscale .
- Validation : Compare simulation outputs with experimental nanoindentation data .
- Limitations : Address assumptions (e.g., isotropic material behavior) in the discussion section .
Q. How can researchers design experiments to optimize this compound’s UV resistance without compromising mechanical integrity?
- Methodological Answer :
- DoE (Design of Experiments) : Use a Box-Behnken design to test variables (e.g., UV stabilizer concentration, curing temperature) .
- Performance metrics : Measure yellowing index (ASTM E313) and flexural strength (ISO 178) post-UV exposure .
- Trade-off analysis : Apply Pareto optimization to balance UV resistance vs. mechanical properties .
Methodological Guidelines
- Data Integrity : Follow FAIR principles (Findable, Accessible, Interoperable, Reusable) for dataset documentation .
- Ethical Compliance : Disclose all conflicts of interest and funding sources per ICMJE guidelines .
- Peer Review : Pre-submit methods to platforms like *Protocols.io * for community feedback .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

